N1-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-N2-(3,4-dimethylphenyl)oxalamide

• IUPAC Name: N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-N'-(3,4-dimethylphenyl)oxamide
• InChI: InChI=1S/C20H22N2O4/c1-12-3-5-16(9-13(12)2)22-20(25)19(24)21-11-17(23)14-4-6-18-15(10-14)7-8-26-18/h3-6,9-10,17,23H,7-8,11H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key: QCZIQFWGGYZZEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCC(C2=CC3=C(C=C2)OCC3)O)C
• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol

Description

N1-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-N2-(3,4-dimethylphenyl)oxalamide is a useful research compound. Its molecular formula is C20H22N2O4 and its molecular weight is 354.406. The purity is usually 95%.
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Scientific Research Applications

Luminescence Sensing

Research on dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks demonstrates potential applications in luminescence sensing. These compounds show selective sensitivity to benzaldehyde-based derivatives, indicating the possibility of using structurally related compounds for the detection of specific chemical entities through fluorescence sensors (Shi et al., 2015).

Analgesic Activity

Derivatives of dihydroquinoxalin and dihydro-1,4-benzoxazin have shown superior analgesic activity in vivo compared to reference drugs. This suggests that compounds with similar structures could be explored for their potential analgesic properties, contributing to the development of new pain management solutions (Kulakov et al., 2017).

Photodynamic Therapy for Cancer Treatment

Studies on new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing Schiff base have shown promising properties as photosensitizers for photodynamic therapy (PDT). These compounds exhibit good fluorescence properties and high singlet oxygen quantum yields, essential for effective Type II mechanisms in cancer treatment (Pişkin et al., 2020).

Antibacterial Activities

Research into derivatives of 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid has revealed antibacterial activity against both Gram-positive and Gram-negative bacteria. This indicates that structurally related compounds might also possess antibacterial properties, useful for developing new antimicrobial agents (Bildirici et al., 2007).

Hydroxylation Reactions

Copper-catalyzed hydroxylation of (hetero)aryl halides under mild conditions using specific catalytic systems, including compounds similar to the one , demonstrates potential applications in synthetic chemistry for the selective introduction of hydroxyl groups into complex molecules (Xia et al., 2016).